tert-butyl 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-4-carboxylate

• IUPAC Name: tert-butyl 1,5,6,7-tetrahydropyrazolo[4,3-b]pyridine-4-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-6-4-5-8-9(14)7-12-13-8/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key: VUEOIIWQDOZFFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2=C1C=NN2
• Molecular Formula: C11H17N3O2
• DSSTOX Substance ID: DTXSID60744317
• Molecular Weight: 223.27 g/mol
• CAS RN: 1393845-78-7

Description

“tert-butyl 2H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-4-carboxylate” is a chemical compound with the molecular formula C11H17N3O2. It is available from various suppliers including eMolecules.

Scientific Research Applications

Synthesis and Potential as Protein Kinase Inhibitors

• Synthesis Route : A synthetic route for 3-(2-pyridyl)-6-(hetero)aryl-1H-pyrazolo[4,3-c]pyridines, involving tert-butylamine, has been developed. This includes a microwave-assisted multi-component reaction and a Sonogashira type cross-coupling process (Vilkauskaitė et al., 2013).
• Inhibitory Potential : Some synthesized compounds were evaluated for their potential as inhibitors of protein kinases, indicating potential pharmaceutical applications (Vilkauskaitė et al., 2013).

Reactivity Studies

• Reactivity with Carboxylic Acids Chlorides : The compound 7-amino-3-tert-butyl-8-(2Н-tetrazol-5yl)pyrazolo[5,1-с][1,2,4]-triazin-4(6Н)-one, related to tert-butyl pyrazolotriazine, shows reactivity under acylation with carboxylic acids chlorides (Mironovich & Shcherbinin, 2014).

Structural and Hydrogen Bond Analysis

• Hydrogen-bonded Structures : Studies on compounds like 3-tert-butyl-1-(4-chlorophenyl)-4-phenylindeno[1,2-b]pyrazolo[4,3-e]pyridin-5(1H)-one have shown interesting hydrogen-bonded dimers and π-stacked chain structures (Portilla et al., 2011).

Synthesis of Halogen-substituted Derivatives

• Development of New Derivatives : New halogen-substituted pyrazolo[5,1-c][1,2,4]triazines, which could have various biological applications, have been synthesized, demonstrating the versatility of tert-butyl pyrazolotriazine derivatives (Ivanov et al., 2017).

Synthesis of Green Chemistry Derivatives

• Green Synthesis : An environmentally friendly method has been developed for synthesizing tert-butyl pyranopyridine derivatives in ionic liquids, highlighting the compound's role in green chemistry (张梅梅 et al., 2013).

Synthesis of Acetyl-CoA Carboxylase Inhibitors

• Inhibitor Synthesis : The synthesis of acetyl-CoA carboxylase inhibitors using a tert-butyl pyrazolospirolactam core demonstrates potential therapeutic applications (Huard et al., 2012).